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Compound of Interest

Compound Name: N,N-Dimethylsphingosine

Cat. No.: B043700 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of N,N-Dimethylsphingosine (DMS), a known inhibitor of sphingosine kinase.[1][2] This

document is intended for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting.

Immediate Safety and Handling Considerations
Before disposal, it is crucial to handle N,N-Dimethylsphingosine with appropriate personal

protective equipment (PPE), including a lab coat, nitrile gloves, and safety glasses.[3] Handling

should occur in a well-ventilated area, preferably within a laboratory fume hood.[4] In case of

accidental release, prevent the substance from entering drains and clean the spill with an inert

absorbent material.[4]

It is important to note that while one Safety Data Sheet (SDS) classifies N,N-
Dimethylsphingosine as not a hazardous substance or mixture[4], another source advises

that the material "should be considered hazardous until further information becomes available."

[5] Given this ambiguity, a cautious approach is recommended. The final determination of

whether the waste is hazardous must comply with federal, state, and local regulations.

Step-by-Step Disposal Protocol
The proper disposal route for N,N-Dimethylsphingosine depends on a hazardous waste

determination. This process should be conducted in consultation with your institution's

Environmental Health and Safety (EHS) department.
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Step 1: Hazardous Waste Determination

Consult the Supplier's SDS: Review the complete Safety Data Sheet provided by the

manufacturer of your specific N,N-Dimethylsphingosine product.

Contact EHS: Consult with your institution's EHS professionals. They are trained to make full

waste determinations and are familiar with local and federal regulations.[6]

Regulatory Framework: Under the Resource Conservation and Recovery Act (RCRA), it is

the generator's responsibility to determine if a waste is hazardous.[7][8]

Step 2: Segregation and Collection

Aqueous vs. Solvent Waste: Do not mix aqueous waste streams containing DMS with

organic solvent waste streams.

Original Containers: If possible, collect waste in its original container. If not, use a container

that is chemically compatible with the waste.[7] For instance, acids and bases should not be

stored in metal containers.[8]

Solid vs. Liquid: Collect solid waste (e.g., contaminated labware, absorbent material)

separately from liquid waste.

Step 3: Disposal Pathway

The disposal pathway is determined by the outcome of Step 1.

Pathway A: If Determined to be Non-Hazardous Chemical Waste Some institutions may permit

the drain disposal of specific, non-hazardous chemicals.

Obtain Approval: Confirm with your EHS department that drain disposal is permitted for this

substance. The NIH Drain Discharge Guide provides a list of approved materials, and a

similar institutional guide should be consulted.[9]

Follow Procedure: If approved, follow a strict drain disposal procedure:

Wear appropriate PPE (lab coat, gloves, eye protection).[9]
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Turn on cold water to ensure a steady flow.[9]

Slowly pour the DMS solution down the drain, minimizing splashing.[9]

Thoroughly rinse the container.[9]

Allow cold water to run for several minutes to flush the plumbing system completely.[9]

Pathway B: If Determined to be Hazardous (or as a Precautionary Measure) This is the

recommended pathway given the conflicting safety information.

Container Requirements:

Use a secure, leak-proof container that is chemically compatible with the waste.[7]

The container must be in good condition, free from damage or deterioration.[7]

Do not fill the container to more than 90% of its capacity.[8]

Labeling:

Clearly label the container with the words "Hazardous Waste."[10]

Identify the contents (e.g., "N,N-Dimethylsphingosine Waste in Ethanol") and indicate

the specific hazards (e.g., Flammable, if in a flammable solvent).[10]

Storage (Satellite Accumulation Area - SAA):

Store the sealed waste container at or near the point of generation, under the control of

laboratory personnel.[10] This designated location is known as a Satellite Accumulation

Area (SAA).

Ensure secondary containment is used to prevent spills.[7][8]

Waste must be moved to a Central Accumulation Area (CAA) for pickup by a licensed

waste disposal vendor.[10] Regulations, which may vary by state, dictate the maximum

amount of time waste can be stored.[8]
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Disposal:

Arrange for pickup by your institution's contracted hazardous waste disposal service. Do

not dispose of this waste in the regular trash or pour it down the sewer system.[7]

Chemical and Physical Properties
The following table summarizes key quantitative data for N,N-Dimethylsphingosine.

Property Value Reference

CAS Number 119567-63-4 [4][11]

Molecular Formula C₂₀H₄₁NO₂ [4]

Molecular Weight 327.56 g/mol [4]

Physical State Solid (Crystal - Powder) [3]

Appearance
White to slightly pale reddish-

yellow
[3]

Storage Temperature -20°C [4][12]

Solubility (in Ethanol) 25 mg/mL [11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N,N-
Dimethylsphingosine waste generated in a laboratory setting.
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Caption: Disposal Decision Workflow for N,N-Dimethylsphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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